2-Chloro-5-[(2-fluorophenyl)sulfonyl]pyridine

• Molecular Formula: C11H7ClFNO2S
• Molecular Weight: 271.70 g/mol
• IUPAC Name: 2-chloro-5-(2-fluorophenyl)sulfonylpyridine
• InChI: InChI=1S/C11H7ClFNO2S/c12-11-6-5-8(7-14-11)17(15,16)10-4-2-1-3-9(10)13/h1-7H
• InChI Key: DKXUUIHHBXHABX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)C2=CN=C(C=C2)Cl

Description

2-Chloro-5-[(2-fluorophenyl)sulfonyl]pyridine is a useful research compound. Its molecular formula is C11H7ClFNO2S and its molecular weight is 271.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Step 1 (2.0 g, 8.3 mmol) and OXONE® (7.7 g, 12.5 mmol) were stirred in methanol (50 mL) at room temperature for 6 days. Saturated sodium bicarbonate was added and the suspension stirred for 15 minutes before diluting with water and extracting into ethyl acetate (×2). The combined organic extracts were washed with brine, dried over MgSO4 and concentrated in vacuo while loading onto silica. Dry flash column chromatography using 10–30% ethyl acetate/isohexane gave 2-chloro-5-[(2-fluorophenyl)sulfonyl]pyridine as a white solid (1.95 g, 86%). δH (500 MHz, d6 DMSO): 7.45–7.56 (2H, m), 7.81–7.88 (2H, m), 8.10 (1H, td, J=1.6, 7.6 Hz), 8.37–8.41 (1H, m), 8.98 (1H, d, J=2.6 Hz); m/z (ES+) 272, 274 [MH+].